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Compound of Interest

Compound Name: Entecavir-d2

Cat. No.: B12410686

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of
Entecavir in biological matrices, primarily human plasma. The methodologies outlined are
based on validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) and high-
performance liquid chromatography (HPLC) techniques, ensuring high sensitivity, specificity,
and reliability for pharmacokinetic studies, bioequivalence studies, and therapeutic drug
monitoring.

Overview of Analytical Methodologies

The quantitative determination of Entecavir in biological fluids is crucial for assessing its
bioavailability and pharmacokinetic profile. Several analytical methods have been developed
and validated for this purpose, with LC-MS/MS being the most prevalent due to its superior
sensitivity and selectivity. High-performance liquid chromatography (HPLC) with UV detection is
also utilized, particularly for bulk drug and pharmaceutical dosage form analysis.

Commonly employed sample preparation techniques include solid-phase extraction (SPE) and
protein precipitation (PP). The choice of method depends on the required sensitivity, sample
matrix, and available instrumentation.

Quantitative Data Summary
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The following tables summarize the quantitative data from various validated methods for
Entecavir analysis in biological matrices.

Table 1: LC-MS/MS Method Parameters and Validation Data
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Parameter Method 1 Method 2 Method 3 Method 4
) ) ) Rat and Dog
Biological Matrix Human Plasma Human Plasma Human Plasma
Plasma
Internal Standard  Lamivudine (LM) ) ) Entecavir- )
Ganciclovir[3] Lobucavir[5]
() [1][2] 13C215N[4]

) Solid-Phase Solid-Phase Protein Solid-Phase
Extraction ] ] o ]
Method Extraction (SPE) Extraction (SPE) Precipitation Extraction (SPE)

etho
[1][2] [3] (Methanol)[4] [5]
L ity R 50.0 - 20,000.0 0.01-9pg/mL[3] 0.1 - 20 ng/mL[4] 5- 25,000
inearity Range .01 -9 pg/m .1-20ng/m
pg/mL[1][2] pg/mL[5]
Correlation i -
o = 0.9983[1][2] Not Specified > 0.99[4] Not Specified
Coefficient (r)
Lower Limit of
Quantification 50.0 pg/mL[1] 0.01 pg/mLJ[3] 0.1 ng/mL[4] 5 pg/mL[5]
(LLOQ)
Intra-day Meets
Precision 1.2 - 4.2%[1][2] < 10%][3] acceptance 12.3% CVI[5]
(%RSD) criteria[4]
Inter-day Meets
Precision 1.2 - 4.2%[1][2] < 10%][3] acceptance 3.1% CVI[5]
(%RSD) criteria[4]
Within Meets
Accuracy acceptable 98.1 - 102.5%[3] acceptance + 7.6% Dev[5]
range[1] criteria[4]
Recovery Not Specified 93.9 - 96.7%[3] Not Specified ~80%[5]
~0.45
) - -~ No matrix effect
Matrix Effect Not Specified Not Specified (compensated by

observed[4]

IS)[5]

Table 2: HPLC Method Parameters and Validation Data
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Parameter Method 1 Method 2
Sample Type Bulk Drug and Tablets Spiked Plasma
Internal Standard (IS) Not Specified Etoposide[6]
Extraction Method Not Applicable Protein Precipitation (TCA)[6]
Linearity Range 5- 25 pug/mL[7][8] Not Specified
Correlation Coefficient (r?) > 0.999[7] Not Specified
Lower Limit of Quantification N

(LLOQ) Not Specified 0.0097 pg/mL[6]
Precision (%CV) < 2.0[7] < 3%][6]
Accuracy 98.79 - 99.91%[7][8] 97 - 99%]6]
Recovery 98.6 - 101.2%[7] 82.0 - 89.95%]6]

Experimental Protocols

This section provides detailed protocols for the key experiments cited in the quantitative
analysis of Entecavir.

LC-MS/MS Protocol for Entecavir in Human Plasma

This protocol is based on a validated method using solid-phase extraction and tandem mass
spectrometry.[1][2]

3.1.1. Materials and Reagents

Entecavir and Lamivudine (Internal Standard) reference standards

Methanol (HPLC grade)

Ammonium hydrogen carbonate (analytical grade)

Water (deionized, 18 MQ-cm)

Human plasma (blank, drug-free)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.researchgate.net/publication/315796996_HPLC_Determination_of_Entecavir_in_Pure_Tablet_Dosage_Form_and_Spiked_Plasma
https://www.researchgate.net/publication/315796996_HPLC_Determination_of_Entecavir_in_Pure_Tablet_Dosage_Form_and_Spiked_Plasma
https://jbiochemtech.com/storage/models/article/51NpTVNhE7YDWaS23VGknXb5EEuRj7mZc92cFLwCnrehlxf7YxYV3WRLnLUM/quantitative-determination-of-entecavir-in-bulk-and-tablet-formulation-by-a-validated-stability-in.pdf
https://jbiochemtech.com/article/quantitative-determination-of-entecavir-in-bulk-and-tablet-formulation-by-a-validated-stability-indicating-reversed-phase-hplc-method
https://jbiochemtech.com/storage/models/article/51NpTVNhE7YDWaS23VGknXb5EEuRj7mZc92cFLwCnrehlxf7YxYV3WRLnLUM/quantitative-determination-of-entecavir-in-bulk-and-tablet-formulation-by-a-validated-stability-in.pdf
https://www.researchgate.net/publication/315796996_HPLC_Determination_of_Entecavir_in_Pure_Tablet_Dosage_Form_and_Spiked_Plasma
https://jbiochemtech.com/storage/models/article/51NpTVNhE7YDWaS23VGknXb5EEuRj7mZc92cFLwCnrehlxf7YxYV3WRLnLUM/quantitative-determination-of-entecavir-in-bulk-and-tablet-formulation-by-a-validated-stability-in.pdf
https://www.researchgate.net/publication/315796996_HPLC_Determination_of_Entecavir_in_Pure_Tablet_Dosage_Form_and_Spiked_Plasma
https://jbiochemtech.com/storage/models/article/51NpTVNhE7YDWaS23VGknXb5EEuRj7mZc92cFLwCnrehlxf7YxYV3WRLnLUM/quantitative-determination-of-entecavir-in-bulk-and-tablet-formulation-by-a-validated-stability-in.pdf
https://jbiochemtech.com/article/quantitative-determination-of-entecavir-in-bulk-and-tablet-formulation-by-a-validated-stability-indicating-reversed-phase-hplc-method
https://www.researchgate.net/publication/315796996_HPLC_Determination_of_Entecavir_in_Pure_Tablet_Dosage_Form_and_Spiked_Plasma
https://jbiochemtech.com/storage/models/article/51NpTVNhE7YDWaS23VGknXb5EEuRj7mZc92cFLwCnrehlxf7YxYV3WRLnLUM/quantitative-determination-of-entecavir-in-bulk-and-tablet-formulation-by-a-validated-stability-in.pdf
https://www.researchgate.net/publication/315796996_HPLC_Determination_of_Entecavir_in_Pure_Tablet_Dosage_Form_and_Spiked_Plasma
https://pubmed.ncbi.nlm.nih.gov/21397572/
https://www.researchgate.net/publication/50375775_LC-ESI-MSMS_method_for_the_quantification_of_entecavir_in_human_plasma_and_its_application_to_bioequivalence_study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Solid-phase extraction cartridges (e.g., Oasis HLB)

3.1.2. Instrumentation

Ligquid chromatograph coupled with a tandem mass spectrometer (LC-MS/MS)

XBridge-C18 column (4.6 mm x 50 mm, 5-pym)[1][2]

3.1.3. Sample Preparation (Solid-Phase Extraction)

Thaw plasma samples at room temperature.

To 500 pL of plasma, add the internal standard (Lamivudine) solution.
Vortex for 30 seconds.

Condition the SPE cartridge with methanol followed by water.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge with water to remove interferences.

Elute Entecavir and the IS with methanol.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.
Reconstitute the residue in the mobile phase.

Inject an aliquot into the LC-MS/MS system.

3.1.4. Chromatographic and Mass Spectrometric Conditions

Mobile Phase: 10 mM Ammonium hydrogen carbonate (pH 10.5):Methanol (85:15 v/v)[1][2]
Flow Rate: 0.3 mL/min[1][2]
Column Temperature: Ambient

lonization Mode: Positive Electrospray lonization (ESI+)
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o Detection Mode: Multiple Reaction Monitoring (MRM)
e MRM Transitions:
o Entecavir: m/z 278.1 - 152.1[1][2]

o Lamivudine (IS): m/z 230.2 - 112.0[1][2]

HPLC Protocol for Entecavir in Spiked Plasma

This protocol is based on a validated method using protein precipitation and UV detection.[6]
3.2.1. Materials and Reagents

o Entecavir and Etoposide (Internal Standard) reference standards
o Acetonitrile (HPLC grade)

e Phosphate buffer (10 mM)

e Phosphoric acid

o Trichloroacetic acid (TCA)

o Water (deionized)

e Human plasma (blank, drug-free)

3.2.2. Instrumentation

e High-Performance Liquid Chromatograph with UV detector

e C18 ODS Hypersil column (150 x 4.6 mm, 5 um)[6]

3.2.3. Sample Preparation (Protein Precipitation)

e Take 0.5 mL of plasma in a centrifuge tube.

e Add 20 pL of Entecavir standard solution and the internal standard (Etoposide).
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Add 15 pL of 5% TCA and vortex for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Collect the supernatant.

Inject a 20 pL aliquot into the HPLC system.[6]
3.2.4. Chromatographic Conditions

e Mobile Phase: Acetonitrile:10 mM Phosphate Buffer (80:20 v/v), pH adjusted to 3.5 with
phosphoric acid.[6]

e Flow Rate: 1.0 mL/min[6]
o Detection Wavelength: 218 nm[6]
e Column Temperature: Ambient

e Run Time: 10 minutes[6]

Visualizations
Experimental Workflow for LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for Entecavir analysis by LC-MS/MS.
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Experimental Workflow for HPLC Analysis
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Caption: Workflow for Entecavir analysis by HPLC.
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Caption: Key parameters for bioanalytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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